2-Amino-4,6-dimethoxybenzoic acid hydrochloride

• Molecular Formula: C9H12ClNO4
• Molecular Weight: 233.65 g/mol
• IUPAC Name: 2-amino-4,6-dimethoxybenzoic acid;hydrochloride
• InChI: InChI=1S/C9H11NO4.ClH/c1-13-5-3-6(10)8(9(11)12)7(4-5)14-2;/h3-4H,10H2,1-2H3,(H,11,12);1H
• InChI Key: OCJTWCUCUKQCRB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)OC)C(=O)O)N.Cl

Description

2-Amino-4,6-dimethoxybenzoic acid hydrochloride is a useful research compound. Its molecular formula is C9H12ClNO4 and its molecular weight is 233.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4,6-Dimethoxyisatin (5.00 g, 24.0 mmol) was dissolved in 33% (w/v) aqueous sodium hydroxide solution (42 ml) at 75° C. To this solution was added hydrogen peroxide (30%, 8 ml) dropwise over 30 minutes. The reaction was stirred for an hour at 75° C. and then cooled to room temperature. Ice was added, and the reaction mixture acidified to pH 1 with concentrated hydrochloric acid. The resulting precipitate was filtered, washed with water and dried in vacuo to yield 2-amino-4,6-dimethoxybenzoic acid hydrochloride salt (3.3 g, 59% yield) acid as a pale yellow solid: